Cas no 1219981-16-4 (4-{(4-Isopropylbenzyl)oxymethyl}piperidinehydrochloride)

• Product Name: 4-{(4-Isopropylbenzyl)oxymethyl}piperidinehydrochloride
• CAS No: 1219981-16-4
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 4687555
• Update Time: 2025-10-28

4-{(4-Isopropylbenzyl)oxymethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-Isopropylbenzyl)oxy]methyl}piperidine hydrochloride
• 4-{[(4-Isopropylbenzyl)oxy]methyl}piperidinehydrochloride
• 4-(((4-Isopropylbenzyl)oxy)methyl)piperidine hydrochloride
• 4-{[(4-isopropylphenyl)methoxy]methyl}piperidine hydrochloride
• 4-{(4-Isopropylbenzyl)oxymethyl}piperidinehydrochloride

• Inchi： 1S/C16H25NO.ClH/c1-13(2)16-5-3-14(4-6-16)11-18-12-15-7-9-17-10-8-15;/h3-6,13,15,17H,7-12H2,1-2H3;1H
• InChI Key： ALVGTUYPJVYACJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC(=CC=1)C(C)C)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 215
• Topological Polar Surface Area: 21.3

Additional information on 4-{(4-Isopropylbenzyl)oxymethyl}piperidinehydrochloride

4-{(4-Isopropylbenzyl)oxymethyl}piperidine Hydrochloride (CAS No. 1219981-16-4): A Comprehensive Overview

4-{(4-Isopropylbenzyl)oxymethyl}piperidine hydrochloride (CAS No. 1219981-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is characterized by its unique structural features, including an isopropylbenzyl group and a hydrochloride salt form. Its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The chemical properties of 4-{(4-Isopropylbenzyl)oxymethyl}piperidine hydrochloride include a molecular weight of approximately 283.82 g/mol and a solubility profile that favors polar solvents such as water, methanol, and ethanol. Its stability under standard laboratory conditions makes it a reliable candidate for further chemical modifications. Researchers often highlight its role in the development of central nervous system (CNS) targeting compounds, owing to the piperidine moiety, which is a common feature in many neuroactive drugs.

In recent years, the demand for piperidine-based compounds like 4-{(4-Isopropylbenzyl)oxymethyl}piperidine hydrochloride has surged, driven by advancements in medicinal chemistry and the growing need for novel therapeutic agents. This compound is frequently explored for its potential applications in neurological disorders, such as Alzheimer's disease and Parkinson's disease, where modulating neurotransmitter activity is critical. Additionally, its isopropylbenzyl group contributes to enhanced lipophilicity, improving blood-brain barrier penetration—a key factor in CNS drug design.

The synthesis of 4-{(4-Isopropylbenzyl)oxymethyl}piperidine hydrochloride typically involves multi-step organic reactions, including alkylation and etherification processes. These methods are optimized to achieve high yields and purity, ensuring the compound's suitability for further research applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its structural integrity and purity.

From a market perspective, 4-{(4-Isopropylbenzyl)oxymethyl}piperidine hydrochloride is primarily supplied by specialized chemical manufacturers and research laboratories. Its niche application in pharmaceutical intermediates and drug discovery has led to a steady increase in its commercial availability. Researchers and industry professionals often search for this compound under terms like "piperidine hydrochloride derivatives" or "isopropylbenzyl ether compounds," reflecting its relevance in contemporary chemical research.

One of the most intriguing aspects of 4-{(4-Isopropylbenzyl)oxymethyl}piperidine hydrochloride is its potential role in addressing unmet medical needs. For instance, its structural analogs have been investigated for their anti-inflammatory and analgesic properties, aligning with the growing interest in non-opioid pain management solutions. This aligns with current trends in personalized medicine and targeted drug delivery, where compounds with specific functional groups are designed to interact with biological systems more effectively.

In conclusion, 4-{(4-Isopropylbenzyl)oxymethyl}piperidine hydrochloride (CAS No. 1219981-16-4) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its potential applications in CNS therapeutics and drug development, make it a subject of ongoing scientific exploration. As research continues to uncover new possibilities for piperidine-based molecules, this compound is likely to remain a focal point for innovation in the field.